6-Benzamido-4-methoxy-m-toluidine
Overview
Description
Fast Violet B Salt is a diazonium salt, primarily used in cytochemical staining methods. It is known for its application in staining alkaline phosphatase in leukocytes, hexosaminidase in cells, and studying lysosomal membrane stability .
Preparation Methods
Fast Violet B Salt is synthesized through the diazotization of 4-amino-5-methoxy-2-methylbenzanilide, followed by coupling with zinc chloride. The reaction conditions typically involve maintaining a low temperature to stabilize the diazonium compound . Industrial production methods are similar but scaled up to accommodate larger quantities.
Chemical Reactions Analysis
Fast Violet B Salt undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions, although this is less common.
Reduction: The diazonium group can be reduced to form corresponding amines.
Substitution: The diazonium group can be substituted with other nucleophiles, such as halides or hydroxides, to form different compounds.
Common reagents used in these reactions include reducing agents like sodium sulfite and nucleophiles like potassium iodide. Major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Fast Violet B Salt has a wide range of applications in scientific research:
Chemistry: Used in various staining techniques to visualize chemical reactions.
Biology: Employed in staining cells to study enzyme activities and cellular structures.
Medicine: Utilized in diagnostic procedures to identify specific enzymes in tissues.
Industry: Applied in quality control processes to detect the presence of certain compounds
Mechanism of Action
The mechanism of action of Fast Violet B Salt involves its ability to form colored complexes with specific enzymes. For example, in the presence of alkaline phosphatase, it forms a colored precipitate, allowing for the visualization of enzyme activity. The molecular targets include enzymes like alkaline phosphatase and hexosaminidase, and the pathways involve the formation of diazonium complexes .
Comparison with Similar Compounds
Fast Violet B Salt is unique due to its specific staining properties and stability. Similar compounds include:
- Fast Red Violet LB Salt
- Fast Blue BB Salt
- Fast Garnet GBC Salt
These compounds share similar staining properties but differ in their specific applications and stability under various conditions .
Properties
Molecular Formula |
C15H16N2O2 |
|---|---|
Molecular Weight |
256.30 g/mol |
IUPAC Name |
N-(2-amino-5-methoxy-4-methylphenyl)benzamide |
InChI |
InChI=1S/C15H16N2O2/c1-10-8-12(16)13(9-14(10)19-2)17-15(18)11-6-4-3-5-7-11/h3-9H,16H2,1-2H3,(H,17,18) |
InChI Key |
KAVWVBYOIOLTTL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1OC)NC(=O)C2=CC=CC=C2)N |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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